Cas no 845883-04-7 (2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)-)

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- structure
845883-04-7 structure
Product name:2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)-
CAS No:845883-04-7
MF:C13H16O4
MW:236.26400
CID:716385
PubChem ID:44571369

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)-
    • E-Caffeic acid-t-butyl ester
    • 3-butenoic acid tert-butyl ester
    • but-3-enoic acid tert-butyl ester
    • caffeic acid tert-butyl ester
    • t-butyl but-3-enoate
    • t-butyl caffeate
    • t-butyl vinylacetate
    • tert-Butyl 3-butenoate
    • tert-Butyl vinylacetate
    • tert-butyl-acrylate
    • 845883-04-7
    • tert-butyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • CHEMBL467808
    • XPTOEJIWXDVJRT-FNORWQNLSA-N
    • BDBM50479619
    • EN300-844791
    • tert-Butyl-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • E-CAFFEICACID-T-BUTYLESTER
    • TERT-BUTYL (2E)-3-(3,4-DIHYDROXYPHENYL)PROP-2-ENOATE
    • Tert-butyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
    • caffeic acid t-butyl ester
    • SCHEMBL16429461
    • Inchi: InChI=1S/C13H16O4/c1-13(2,3)17-12(16)7-5-9-4-6-10(14)11(15)8-9/h4-8,14-15H,1-3H3/b7-5+
    • InChI Key: XPTOEJIWXDVJRT-FNORWQNLSA-N
    • SMILES: CC(C)(C)OC(=O)C=CC1=CC(=C(C=C1)O)O

Computed Properties

  • Exact Mass: 236.10500
  • Monoisotopic Mass: 236.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 66.76000
  • LogP: 2.45270

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- Security Information

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- Related Literature

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD